Cas no 93516-84-8 (1H-3-Benzazepine, 2,7,8-trimethoxy-1-methyl-)
93516-84-8 structure
Product Name:1H-3-Benzazepine, 2,7,8-trimethoxy-1-methyl-
CAS No:93516-84-8
MF:C14H17NO3
MW:247.289684057236
CID:752668
PubChem ID:70501459
Update Time:2025-04-19
1H-3-Benzazepine, 2,7,8-trimethoxy-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-3-Benzazepine, 2,7,8-trimethoxy-1-methyl-
- 2,7,8-trimethoxy-1-methyl-1H-3-benzazepine
- DTXSID80742178
- 93516-84-8
- SCHEMBL11040783
-
- Inchi： 1S/C14H17NO3/c1-9-11-8-13(17-3)12(16-2)7-10(11)5-6-15-14(9)18-4/h5-9H,1-4H3
- InChI Key： PINGQORGGVVHOI-UHFFFAOYSA-N
- SMILES： O(C)C1C(C)C2C=C(C(=CC=2C=CN=1)OC)OC
Computed Properties
- Exact Mass: 247.12084340g/mol
- Monoisotopic Mass: 247.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 40Ų
1H-3-Benzazepine, 2,7,8-trimethoxy-1-methyl- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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